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Compound of Interest

Compound Name: N-(2-Pyridyl)oxamic acid

CAS No.: 13120-39-3

Cat. No.: B029607

Get Quote

CAS Number: 13120-39-3

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract
N-(2-Pyridyl)oxamic acid is a chemical compound primarily recognized as a metabolite of

several non-steroidal anti-inflammatory drugs (NSAIDs) belonging to the oxicam class,

including piroxicam, lornoxicam, and tenoxicam. Its presence in biological matrices serves as

an indicator of the metabolism of these parent drugs. This technical guide provides a

comprehensive overview of the available scientific and technical data for N-(2-Pyridyl)oxamic
acid, including its chemical and physical properties, a proposed synthesis pathway, its role in

drug metabolism, and analytical methodologies for its detection. While the compound is

generally considered pharmacologically inactive, this guide aims to consolidate the existing

knowledge for researchers in drug metabolism, pharmacokinetics, and analytical chemistry.
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N-(2-Pyridyl)oxamic acid is a white to off-white solid.[1] Its fundamental properties are

summarized in the table below.

Property Value Source(s)

CAS Number 13120-39-3 [2][3][4]

Molecular Formula C₇H₆N₂O₃ [2][3][5]

Molecular Weight 166.13 g/mol [2][3][5]

IUPAC Name
2-oxo-2-(pyridin-2-

ylamino)acetic acid
[2][3]

Synonyms

N-(2-Pyridinyl)oxamic Acid,

[(PYRIDIN-2-

YL)CARBAMOYL]FORMIC

ACID

[2]

Melting Point 196-198 °C [6]

Solubility
Slightly soluble in DMSO and

Methanol
[6]

pKa (Predicted) -0.71 ± 0.20 [6]

LogP (Predicted) 0.17770 [6]

Density (Predicted) 1.505 ± 0.06 g/cm³ [6]

Synthesis
The synthesis of N-(2-Pyridyl)oxamic acid can be achieved through the hydrolysis of its

corresponding methyl ester. A general two-step synthetic approach is outlined below.

Experimental Protocol: Synthesis of N-(2-Pyridyl)oxamic
Acid (Proposed)
Step 1: Synthesis of methyl (pyridin-2-ylcarbamoyl)formate
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A detailed experimental protocol for this specific precursor is not readily available in the public

domain. However, a general method for the synthesis of similar oxamic acid esters involves the

reaction of an amine with an excess of a dialkyl oxalate.

Reaction: 2-aminopyridine is reacted with diethyl oxalate.

Procedure (General): Pure 2-aminopyridine is refluxed with anhydrous diethyl oxalate.[7] The

reaction mixture is then cooled, and the resulting solid ester is purified, typically by

recrystallization.

Step 2: Hydrolysis to N-(2-Pyridyl)oxamic acid

Reaction: The methyl (pyridin-2-ylcarbamoyl)formate intermediate is hydrolyzed to the final

product.

Procedure (Cited): The hydrolysis is carried out using lithium hydroxide in a 1,4-dioxane

solvent at 20 °C.[6] A detailed, step-by-step procedure with reactant quantities, reaction

times, and purification methods is not available in the cited literature.

Starting Materials

Intermediate Final Product2-aminopyridine

methyl (pyridin-2-ylcarbamoyl)formate

Reflux

Diethyl Oxalate

N-(2-Pyridyl)oxamic acidLiOH, 1,4-dioxane, 20°C

Click to download full resolution via product page

Figure 1: Proposed synthesis workflow for N-(2-Pyridyl)oxamic acid.

Role in Drug Metabolism
N-(2-Pyridyl)oxamic acid has been identified as a metabolite of the oxicam class of NSAIDs,

including piroxicam, lornoxicam, and tenoxicam.[6][8][9] It is formed through the enzymatic
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hydrolysis of the amide bond of the parent drug. This metabolic pathway is a key route of

elimination for these pharmaceuticals.

Metabolic Pathway: Formation from Piroxicam
The primary metabolic pathway for piroxicam involves hydroxylation, but a secondary pathway

includes the hydrolysis of the amide linkage, leading to the formation of N-(2-Pyridyl)oxamic
acid and the corresponding benzothiazine derivative.[8] This process is generally considered a

detoxification step, as the resulting metabolites are pharmacologically inactive.[1]

Piroxicam

Metabolism

Amide Hydrolysis

Other Metabolites
(e.g., 5'-hydroxypiroxicam)

Hydroxylation (Primary Pathway)

N-(2-Pyridyl)oxamic acid
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Figure 2: Simplified metabolic pathway of Piroxicam.

Experimental Protocol: Identification of N-(2-
Pyridyl)oxamic Acid as a Metabolite (General)
Detailed protocols for the specific isolation and characterization of N-(2-Pyridyl)oxamic acid
from biological samples are not extensively detailed in publicly available literature. However, a

general workflow can be inferred from studies on the metabolism of oxicams.

Sample Collection: Collection of biological matrices (e.g., plasma, urine) from subjects

administered with the parent drug (piroxicam, lornoxicam, or tenoxicam).

Sample Preparation:
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Liquid-Liquid Extraction: The plasma or urine sample is typically acidified, and the

metabolites are extracted into an organic solvent such as ethyl acetate.[10]

Solid-Phase Extraction: Alternatively, solid-phase extraction (SPE) may be used for

sample clean-up and concentration.

Chromatographic Separation:

High-Performance Liquid Chromatography (HPLC): The extracted sample is analyzed by

reverse-phase HPLC. A C18 column is commonly used with a mobile phase consisting of

a buffer (e.g., ammonium formate) and an organic modifier (e.g., methanol or acetonitrile).

[10]

Detection and Identification:

Mass Spectrometry (MS): The eluent from the HPLC is introduced into a mass

spectrometer, typically a tandem mass spectrometer (MS/MS).[10][11] The mass-to-

charge ratio (m/z) of the parent ion corresponding to N-(2-Pyridyl)oxamic acid (167.04

for [M+H]⁺) and its fragmentation pattern are used for identification and quantification.
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Figure 3: General experimental workflow for metabolite identification.

Biological Activity
N-(2-Pyridyl)oxamic acid is generally considered to be a pharmacologically inactive

metabolite of the oxicam drugs.[1] There is currently no substantial evidence in the scientific

literature to suggest that it has any significant biological activity or engages in specific signaling

pathways. Its primary relevance in a biological context is as a marker of the metabolism of its

parent compounds.
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Detailed, authenticated spectroscopic data (NMR, IR, MS) for N-(2-Pyridyl)oxamic acid are

not readily available in the public domain. Commercial suppliers of this compound as a

reference standard typically provide a certificate of analysis with this information upon

purchase.[3][12] Public databases like PubChem indicate the availability of 13C NMR and GC-

MS data, but do not provide the raw data.[2]

Conclusion
N-(2-Pyridyl)oxamic acid (CAS 13120-39-3) is a well-characterized metabolite of the oxicam

class of NSAIDs. While a conceptual understanding of its synthesis and its role in drug

metabolism exists, detailed experimental protocols and comprehensive quantitative data on its

biological activity and spectroscopic properties are not extensively documented in publicly

accessible literature. This guide consolidates the available information, providing a foundational

resource for researchers. Further investigation into the full-text of cited metabolic studies and

direct acquisition of reference standards are recommended for those requiring in-depth

experimental and quantitative details.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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